Cas no 62039-99-0 (1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl-)

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl- structure
62039-99-0 structure
Product name:1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl-
CAS No:62039-99-0
MF:C12H19N5O
MW:249.312161684036
CID:459911
PubChem ID:21494318

1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazin-3(2H)-one, 6-(butylamino)-2-propyl-
    • 6-(butylamino)-2-propyl-[1,2,4]triazolo[4,3-b]pyridazin-3-one
    • 62039-99-0
    • HOLBEPMAFKVPJO-UHFFFAOYSA-N
    • 6-n-butylamino-2-propyl-1,2,4-triazolo[4,3-b]pyridazin-3(2H)-one
    • SCHEMBL11854332
    • DTXSID30614876
    • 6-(Butylamino)-2-propyl[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
    • Inchi: InChI=1S/C12H19N5O/c1-3-5-8-13-10-6-7-11-15-16(9-4-2)12(18)17(11)14-10/h6-7H,3-5,8-9H2,1-2H3,(H,13,14)
    • InChI Key: HOLBEPMAFKVPJO-UHFFFAOYSA-N
    • SMILES: CCCCNC1=NN2C(=NN(C2=O)CCC)C=C1

Computed Properties

  • Exact Mass: 249.15917
  • Monoisotopic Mass: 249.15896025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • PSA: 60.3

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